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Compound of Interest

Compound Name: AZD4694

Cat. No.: B1673488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD4694, also known as NAV4694, is a second-generation positron emission tomography

(PET) radioligand developed for the in vivo imaging of amyloid-β (Aβ) plaques, a key

neuropathological hallmark of Alzheimer's disease. This technical guide provides a

comprehensive overview of the discovery, synthesis, and preclinical and clinical

characterization of AZD4694. The document is intended for researchers, scientists, and

professionals involved in drug development and neuroimaging.

Discovery and Rationale
The development of AZD4694 was driven by the need for a fluorine-18 (¹⁸F)-labeled PET tracer

with improved properties over the first-generation carbon-11 (¹¹C)-labeled Pittsburgh

Compound B (PiB). While PiB is a valuable research tool, its short half-life (20.4 minutes) limits

its widespread clinical use. The longer half-life of ¹⁸F (109.7 minutes) allows for centralized

manufacturing and distribution to PET centers without an on-site cyclotron.

The design of AZD4694 aimed to retain the high binding affinity and specificity for Aβ plaques

characteristic of PiB while incorporating a fluorine atom to create a suitable ¹⁸F-labeled

radioligand. A key objective was to minimize non-specific binding to white matter, a limitation

observed with some other ¹⁸F-labeled amyloid tracers, to enhance the signal-to-noise ratio and

improve image interpretation.
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Mechanism of Action
AZD4694 is a benzofuran derivative that selectively binds to the fibrillar form of Aβ plaques in

the brain.[1][2] The binding is reversible and characterized by high affinity.[1] This selective

binding allows for the visualization and quantification of Aβ plaque burden in the brains of living

individuals using PET imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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